N-(3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H17N5O2S/c1-2-11-8-15(23)20-17(18-11)22-14(9-12(21-22)10-5-6-10)19-16(24)13-4-3-7-25-13/h3-4,7-10H,2,5-6H2,1H3,(H,19,24)(H,18,20,23)
• InChI Key: PLMZIHMXMYLJHY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC=CS4
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol

Description

N-(3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H17N5O2S and its molecular weight is 355.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research in the field of heterocyclic chemistry has extensively explored the synthesis and structural characterization of compounds similar to N-(3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)thiophene-2-carboxamide. These studies often involve the development of novel synthetic methodologies or the optimization of existing routes to enhance the yield, purity, or functionalization of such compounds. For example, the work by Gad-Elkareem et al. (2011) discusses the synthesis of thio-substituted ethyl nicotinate derivatives, thieno[2,3-b]pyridines, and pyridothienopyrimidines, showcasing the versatility of thiophene derivatives in generating a wide range of heterocyclic compounds with potential biological activities (Gad-Elkareem et al., 2011).

Biological Activities and Potential Therapeutic Applications

The investigation of the biological activities of compounds containing the thiophene moiety has been a significant area of interest. These studies aim to identify potential therapeutic applications of these compounds, including their use as antimicrobial, antitumor, or anti-inflammatory agents. For instance, the research by Sowmya et al. (2018) describes the synthesis of thiophene-2-carboxamide derivatives adopting 1,3-dipolar cycloaddition methodology and evaluates their antimicrobial activity, highlighting the potential of such compounds in developing new antibacterial and antifungal therapies (Sowmya et al., 2018).